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Compound of Interest

Compound Name: 2-Cyclohexylnaphthalen-1-ol

Cat. No.: B15067749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic routes and characterization data

for 2-Cyclohexylnaphthalen-1-ol and its structural analogs. Due to the limited availability of

direct experimental data for 2-Cyclohexylnaphthalen-1-ol, this document outlines a

reproducible synthetic protocol based on established chemical principles and presents a

comparative analysis of expected characterization data alongside experimentally determined

data for similar compounds.

Synthesis of 2-Cyclohexylnaphthalen-1-ol: A
Proposed Protocol
A feasible and reproducible method for the synthesis of 2-Cyclohexylnaphthalen-1-ol is the

Friedel-Crafts alkylation of 1-naphthol with cyclohexene. This reaction is an example of

electrophilic aromatic substitution, where the cyclohexyl group is introduced onto the

naphthalene ring, predominantly at the position ortho to the hydroxyl group due to its activating

and directing effects.[1][2][3] An alternative, though less direct, route involves the sulfonation of

naphthalene followed by alkali fusion and subsequent alkylation.[4]

Experimental Workflow: Friedel-Crafts Alkylation
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Synthesis of 2-Cyclohexylnaphthalen-1-ol via Friedel-Crafts Alkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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